Cas no 88243-01-0 (1-(9H-pyrido[2,3-b]indol-5-yl)methanamine)

• Product Name: 1-(9H-pyrido[2,3-b]indol-5-yl)methanamine
• CAS No: 88243-01-0
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 1920237
• PubChem ID: 150115
• Update Time: 2025-04-21

1-(9H-pyrido[2,3-b]indol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(9H-pyrido[2,3-b]indol-5-yl)methanamine
• 9H-pyrido[2,3-b]indol-5-ylmethanamine
• DTXSID00236923
• 1H-Pyrido(2,3-b)indolemethanamine
• 88243-01-0

• Inchi： 1S/C12H11N3/c13-7-8-3-1-5-10-11(8)9-4-2-6-14-12(9)15-10/h1-6H,7,13H2,(H,14,15)
• InChI Key： ABSYIVDZHGWSFB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C2C(=CC=CC1=2)CN

Computed Properties

• Exact Mass: 197.095297364Da
• Monoisotopic Mass: 197.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų